Cas no 2228096-31-7 (methyl 2-amino-3-(2-ethylphenyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(2-ethylphenyl)-3-methylbutanoate
• CAS No: 2228096-31-7
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5888753
• PubChem ID: 165678767
• Update Time: 2025-10-30

methyl 2-amino-3-(2-ethylphenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(2-ethylphenyl)-3-methylbutanoate
• EN300-1808173
• 2228096-31-7

• Inchi： 1S/C14H21NO2/c1-5-10-8-6-7-9-11(10)14(2,3)12(15)13(16)17-4/h6-9,12H,5,15H2,1-4H3
• InChI Key： VAIDPYKYWVXFPE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1C=CC=CC=1CC)N)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3-(2-ethylphenyl)-3-methylbutanoate

Methyl 2-Amino-3-(2-Ethylphenyl)-3-Methylbutanoate (CAS No. 2228096-31-7): An Overview

Methyl 2-amino-3-(2-ethylphenyl)-3-methylbutanoate (CAS No. 2228096-31-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a promising candidate for various therapeutic and industrial uses.

The molecular structure of methyl 2-amino-3-(2-ethylphenyl)-3-methylbutanoate is composed of an amino group, a methyl ester, and a substituted phenyl ring. The presence of these functional groups imparts specific chemical and biological properties to the compound. The amino group, for instance, can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity. The methyl ester group, on the other hand, can influence the compound's solubility and metabolic stability.

Recent studies have focused on the synthesis and characterization of methyl 2-amino-3-(2-ethylphenyl)-3-methylbutanoate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the complex carbon framework. These methods have not only improved the yield and purity of the compound but also reduced the environmental impact of its production. For example, a study published in the Journal of Organic Chemistry in 2021 reported a novel synthetic route that achieved high yields with minimal by-products.

In terms of biological activity, methyl 2-amino-3-(2-ethylphenyl)-3-methylbutanoate has shown promising results in various assays. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent anti-inflammatory properties. In vitro studies using human cell lines revealed that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Additionally, methyl 2-amino-3-(2-ethylphenyl)-3-methylbutanoate has been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry in 2020 found that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism behind this protective effect is believed to involve the activation of antioxidant enzymes and the inhibition of apoptosis pathways. These findings open up new avenues for exploring its potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of methyl 2-amino-3-(2-ethylphenyl)-3-methylbutanoate have also been studied extensively. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. However, further studies are needed to optimize its dosing regimens and to evaluate its long-term safety and efficacy.

In conclusion, methyl 2-amino-3-(2-ethylphenyl)-3-methylbutanoate (CAS No. 2228096-31-7) is a versatile compound with significant potential in both pharmaceutical and chemical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, contributing to advancements in medicine and chemistry.